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Compound of Interest

Compound Name: 2-Oxazolidinone, 5,5-dimethyl-

Cat. No.: B3025506

As a Senior Application Scientist, my priority is to empower you, my fellow researchers, to
conduct your work with the highest standards of safety and scientific integrity. This guide
moves beyond mere instruction to provide a deep, actionable understanding of the proper
disposal procedures for 2-Oxazolidinone, 5,5-dimethyl- (CAS 695-53-4), also known as
Dimethadione. Our goal is not just compliance, but fostering a laboratory environment where
safety is second nature.

This document is structured to provide immediate, essential information first, followed by
detailed protocols and the scientific rationale behind them.

Section 1: Core Safety Directive and Hazard Profile

Before any handling or disposal, a complete understanding of the compound's hazard profile is
critical. 2-Oxazolidinone, 5,5-dimethyl- is not a benign substance; it is a combustible solid
with significant health warnings.[1] Mismanagement can lead to health risks and regulatory
non-compliance.

Table 1: Hazard Identification and Classification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3025506?utm_src=pdf-interest
https://www.benchchem.com/product/b3025506?utm_src=pdf-body
https://www.benchchem.com/product/b3025506?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/d7631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Precautionary ]
Hazard Class GHS Classification Signal Word
Statement Codes

Acute Tox. 4 (Oral,
. . P261, P264, P270, _
Acute Toxicity Dermal, Inhalation) T Warning[1][2]
[1]

] o Carc. 2 (Suspected of  P202, P280, ]
Carcinogenicity _ Warning
causing cancer)[1][2] P308+P313

S Skin Irrit. 2 (Causes P280, P302+P352, ]
Skin Irritation o Warning
skin irritation)[3] P332+P317

Eye Irrit. 2A (Causes P280,
Eye Irritation serious eye irritation) P305+P351+P338, Warning
[31[4] P337+P313

STOT SE 3 (May
_ ) P261, P271, .
Respiratory Effects cause respiratory Warning
o P304+P340
irritation)[3][5]

| Sensitization | Skin Sens. 1 (May cause an allergic skin reaction)[4][5] | P261, P280,
P333+P313 | Warning |

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is your first and most crucial line of defense. The following
are mandatory when handling or disposing of 2-Oxazolidinone, 5,5-dimethyl-:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH-approved safety glasses.[6][7] A face shield should be used if there
is a splash risk.

o Hand Protection: Use chemically resistant, impervious gloves.[7] Nitrile gloves are a suitable
choice for incidental contact; however, consult manufacturer data for breakthrough times if
prolonged contact is anticipated.[8] Always wash hands thoroughly after removing gloves.[2]

» Body Protection: A standard laboratory coat is required.[8] For tasks with a higher risk of
contamination, such as cleaning up large spills, wear impervious clothing.[6]
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e Respiratory Protection: Handle this compound only in a well-ventilated area or a chemical
fume hood to minimize dust inhalation.[2][4] If dust formation is unavoidable or ventilation is
inadequate, a NIOSH/MSHA-approved N95 dust mask or a full-face respirator should be
used.[1][6]

Section 2: Emergency Response Protocols

Immediate and correct action during an emergency can significantly mitigate potential harm.

Spill Cleanup Procedure

Should an accidental release occur, follow this protocol meticulously. This procedure should
only be performed by trained personnel equipped with the proper PPE.[9]

o Evacuate & Ventilate: Immediately alert others in the vicinity.[10] If the substance is a
powder, prevent the spread of dust.[9] Close off the area and ensure it is well-ventilated,
using fume hoods to draw airborne dust away from unprotected areas.[9]

o Control & Contain: Remove all sources of ignition, as the solid is combustible.[6] Prevent the
spilled material from entering drains or waterways by creating a dike with absorbent
materials like vermiculite or sand.[6][9][11]

o Collect Residue: For solid spills, carefully sweep or vacuum the material into a suitable,
closed container labeled for disposal.[12][13] Crucially, avoid actions that create dust.[2] You
may lightly moisten the powder with a dust suppressant to aid in collection.[11] For liquids
absorbed to dryness, double-bag the residue.[11]

» Decontaminate: Once the bulk material is collected, decontaminate the spill area and any
affected equipment.[11] Use a sponge or mop with a standard laboratory detergent and
water solution.[14] Collect all cleaning materials (e.g., paper towels, absorbent pads) and
place them in the same hazardous waste container.[10]

» Dispose: The collected waste must be disposed of as hazardous waste.[10] Label the
container clearly and arrange for pickup by your institution's Environmental Health & Safety
(EHS) department or a licensed waste contractor.

First Aid and Exposure Measures
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 Inhalation: Move the person to fresh air immediately.[3] If breathing is difficult, provide
artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Remove all contaminated clothing.[5] Wash the affected skin area immediately
and thoroughly with plenty of soap and water for at least 15 minutes.[7] Get medical help if
skin irritation occurs or persists.[6]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[4][7] Remove contact lenses if present and easy to do so.[6] Seek
immediate medical attention from an ophthalmologist.[7]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[6] Call a physician or Poison Control Center immediately.

[6]

Section 3: Systematic Disposal Workflow

The disposal of chemical waste is a regulated process. The core principle is that the generator
of the waste is responsible for it from "cradle to grave." This means ensuring it is correctly
identified, segregated, stored, and transferred to a licensed facility.

The following diagram outlines the decision-making process for the proper management and
disposal of 2-Oxazolidinone, 5,5-dimethyl-.
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Caption: Disposal workflow for 2-Oxazolidinone, 5,5-dimethyl-.
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Section 4: Step-by-Step Disposal Protocol

This protocol applies to the chemical itself and any materials contaminated by it.

Step 1: Waste Characterization

Based on its toxicological profile, any waste containing 2-Oxazolidinone, 5,5-dimethyl- must
be treated as hazardous waste.[1][2] Do not dispose of it in standard trash or down the drain.[4]
Discharging it into the environment must be avoided.[6]

Step 2: Waste Segregation and Collection

o Designate a Waste Container: Use a chemically compatible, sealable container for all solid
waste associated with this compound. The container must be in good condition with a secure
lid.

o Collect Waste: Place all unused or waste 2-Oxazolidinone, 5,5-dimethyl-, as well as any
contaminated consumables (e.g., weigh boats, gloves, wipes, pipette tips), directly into this
designated container.[4]

e Avoid Incompatibilities: Do not mix this waste with other chemical waste streams unless
compatibility is confirmed. It should be kept away from strong oxidizing agents.[13]

Step 3: Container Labeling

Proper labeling is a legal requirement and essential for safety. The label on your waste
container must include:

e The words "Hazardous Waste"
o The full chemical name: "2-Oxazolidinone, 5,5-dimethyl-" and its CAS number "695-53-4"

e The specific hazards associated with the waste (e.g., "Toxic," "Carcinogen Suspect")

Step 4: Storage and Final Disposal

o Storage: Keep the waste container tightly closed and store it in a designated, secure area
within the lab, often referred to as a Satellite Accumulation Area (SAA).[2]
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e Final Disposal: When the container is full or you have finished your project, contact your
institution's EHS department or a certified hazardous waste disposal company to arrange for
pickup.[6] The recommended disposal method is typically high-temperature incineration in a
facility equipped with an afterburner and scrubber to handle harmful decomposition products
like nitrogen oxides.[2][12]

Section 5: Decontamination of Reusable Equipment

All non-disposable equipment, such as glassware or spatulas, that has come into contact with
the chemical must be thoroughly decontaminated.

« Initial Rinse: Carefully rinse the equipment with a suitable organic solvent (e.g., acetone or
ethanol) in a fume hood. Collect this rinse solvent (rinsate) as hazardous waste in a
designated liquid waste container.

e Wash: Wash the equipment with soap and hot water.
e Final Rinse: Rinse thoroughly with deionized water.

By adhering to these detailed procedures, you contribute to a culture of safety and ensure that
your vital research is conducted responsibly and in full compliance with environmental
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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